1-(difluoromethyl)-1H-imidazole
Overview
Description
Synthesis Analysis
Difluoromethylation processes have been a field of research that has benefited from the invention of multiple difluoromethylation reagents . The last decade has witnessed an upsurge of metal-based methods that can transfer CF2H to C (sp2) sites both in stoichiometric and catalytic mode .Chemical Reactions Analysis
Difluoromethylation processes have been a field of research that has benefited from the invention of multiple difluoromethylation reagents . The last decade has witnessed an upsurge of metal-based methods that can transfer CF2H to C (sp2) sites both in stoichiometric and catalytic mode .Scientific Research Applications
Pharmaceutical Applications
1-Difluoromethyl-1H-imidazole: is a versatile compound in medicinal chemistry due to its structural similarity to biologically active molecules. It’s used in the synthesis of various drugs, including those with anticancer, anti-inflammatory, and antimicrobial properties . The difluoromethyl group in particular is isosteric and isopolar to –OH and –SH groups, making it a lipophilic hydrogen bond donor, which is beneficial for drug design .
Agrochemical Synthesis
In the agrochemical industry, 1-Difluoromethyl-1H-imidazole derivatives serve as selective plant growth regulators, fungicides, and herbicides . The introduction of the difluoromethyl group can enhance the metabolic stability and lipophilicity of these compounds, improving their efficacy and environmental persistence .
Organic Synthesis and Catalysis
This compound is also pivotal in organic synthesis, particularly as a precursor for N-heterocyclic carbenes (NHCs), which are used as catalysts in a variety of chemical reactions . The difluoromethyl group can influence the steric and electronic properties of NHCs, thereby affecting their catalytic activity .
Material Science
In material science, 1-Difluoromethyl-1H-imidazole is utilized to modify the properties of materials, such as increasing resistance to solvents and enhancing thermal stability . Its derivatives are also explored in the development of functional materials for electronic and photonic applications .
Late-stage Functionalization
The compound is significant in late-stage functionalization, where the difluoromethyl group is introduced into complex molecules at the final stages of synthesis. This is particularly useful in pharmaceuticals, where such modifications can significantly alter the biological activity and pharmacokinetics of a drug .
Photocatalytic Reactions
Lastly, 1-Difluoromethyl-1H-imidazole plays a role in photocatalytic reactions, especially in the difluoromethylation of aromatic compounds and aliphatic multiple C–C bonds. These reactions are crucial for creating compounds with improved physical properties for use in pharmaceuticals and agrochemicals .
Future Directions
properties
IUPAC Name |
1-(difluoromethyl)imidazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H4F2N2/c5-4(6)8-2-1-7-3-8/h1-4H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QQJXCDUJHKLIBD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN(C=N1)C(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H4F2N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30531993 |
Source
|
| Record name | 1-(Difluoromethyl)-1H-imidazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30531993 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
118.08 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(difluoromethyl)-1H-imidazole | |
CAS RN |
91459-68-6 |
Source
|
| Record name | 1-(Difluoromethyl)-1H-imidazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30531993 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1-(difluoromethyl)-1H-imidazole | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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